1-methyl-4-(oxolane-3-carbonyl)-3H-quinoxalin-2-one

• IUPAC Name: 1-methyl-4-(oxolane-3-carbonyl)-3H-quinoxalin-2-one
• InChI: InChI=1S/C14H16N2O3/c1-15-11-4-2-3-5-12(11)16(8-13(15)17)14(18)10-6-7-19-9-10/h2-5,10H,6-9H2,1H3
• InChI Key: ONMVHXUNPOLTHD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CN(C2=CC=CC=C21)C(=O)C3CCOC3
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

1-methyl-4-(oxolane-3-carbonyl)-3H-quinoxalin-2-one is a synthetic compound that belongs to the quinoxalinone family. It is commonly used in scientific research for its pharmacological properties. This compound has been found to have potential therapeutic effects in various diseases such as cancer, diabetes, and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 1-methyl-4-(oxolane-3-carbonyl)-3H-quinoxalin-2-one is not fully understood. However, it is believed to act by inhibiting various signaling pathways in the cell. It has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. It also inhibits the NF-κB pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
1-methyl-4-(oxolane-3-carbonyl)-3H-quinoxalin-2-one has been shown to have various biochemical and physiological effects. It has anti-inflammatory and antioxidant properties, which make it a potential therapeutic agent for the treatment of diabetes and Alzheimer's disease. It has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-methyl-4-(oxolane-3-carbonyl)-3H-quinoxalin-2-one in lab experiments is its potential therapeutic effects in various diseases. It has been extensively studied for its pharmacological properties and has been shown to have potential therapeutic effects in cancer, diabetes, and Alzheimer's disease. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the study of 1-methyl-4-(oxolane-3-carbonyl)-3H-quinoxalin-2-one. One direction is to further investigate its potential therapeutic effects in cancer, diabetes, and Alzheimer's disease. Another direction is to explore its mechanism of action and identify its molecular targets. Additionally, studies could be conducted to optimize its pharmacokinetic properties to improve its bioavailability and efficacy.

Synthesis Methods

The synthesis of 1-methyl-4-(oxolane-3-carbonyl)-3H-quinoxalin-2-one involves the condensation of 2-nitroaniline with ethyl acetoacetate in the presence of a base. The resulting intermediate is then reduced to the corresponding amine, which is then cyclized to form the final product.

Scientific Research Applications

1-methyl-4-(oxolane-3-carbonyl)-3H-quinoxalin-2-one has been extensively studied for its pharmacological properties. It has been found to have potential therapeutic effects in various diseases such as cancer, diabetes, and Alzheimer's disease. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It also has anti-inflammatory and antioxidant properties, which make it a potential therapeutic agent for the treatment of diabetes and Alzheimer's disease.